Cas no 927593-51-9 (N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide)

• Product Name: N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide
• CAS No: 927593-51-9
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5427283
• Update Time: 2025-10-28

N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-acetyl-3-(1,3-benzodioxol-5-yl)-3,4-dihydropyrazol-5-yl]phenyl]acetamide
• N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide

• Inchi： 1S/C20H19N3O4/c1-12(24)21-16-6-3-14(4-7-16)17-10-18(23(22-17)13(2)25)15-5-8-19-20(9-15)27-11-26-19/h3-9,18H,10-11H2,1-2H3,(H,21,24)
• InChI Key： XDDRUUOXNZWQNO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2CC(C3=CC=C4OCOC4=C3)N(C(C)=O)N=2)C=C1)(=O)C

Additional information on N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide

Research Brief on N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide (CAS: 927593-51-9)

The compound N-{4-1-acetyl-5-(2H-1,3-benzodioxol-5-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}acetamide (CAS: 927593-51-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the structural uniqueness of this pyrazoline derivative, which combines a benzodioxole moiety with an acetamide group. The presence of these pharmacophores suggests potential interactions with multiple biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 100 μM). This selectivity profile indicates potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

In terms of synthetic approaches, a recent patent (WO2023018765) describes an optimized three-step synthesis starting from 1,3-benzodioxole-5-carbaldehyde, achieving an overall yield of 62%. The process emphasizes green chemistry principles by using water as the reaction solvent in the final acetylation step. Structural characterization by NMR (1H, 13C) and HRMS confirmed the purity (>98%) and identity of the final product.

Pharmacokinetic studies in rodent models revealed favorable absorption properties (oral bioavailability of 65±8%) and a plasma half-life of 4.2 hours. The compound showed good blood-brain barrier penetration, suggesting potential CNS applications. Interestingly, molecular docking simulations published in Bioorganic Chemistry (2024) predict strong binding to the allosteric site of α-synuclein (ΔG = -9.8 kcal/mol), hinting at possible neuroprotective effects that warrant further investigation for neurodegenerative disorders.

Current research gaps include the need for comprehensive toxicology profiling and clinical translation studies. The compound's metabolic pathways, particularly the role of CYP2C9 in its biotransformation, remain to be fully elucidated. Future directions may explore structural analogs to optimize potency and reduce potential off-target effects while maintaining the favorable pharmacokinetic profile of the parent molecule.